Cas no 676340-02-6 (Alternapyrone)

• Product Name: Alternapyrone
• CAS No: 676340-02-6
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 5067216
• PubChem ID: 57467994
• Update Time: 2025-07-09

Alternapyrone Chemical and Physical Properties

Names and Identifiers

• Alternapyrone
• 4-Hydroxy-3,5-dimethyl-6-((4E,6E,12E)-4,6,8,12,14-pentamethylhexadeca-4,6,12-trien-2-yl)-2H-pyran-2-one
• CHEBI:156318
• 676340-02-6
• 6-[(3E,5E,11E)-1,3,5,7,11,13-hexamethyl-3,5,11-pentadecatrien-1-yl]-4-hydroxy-3,5-dimethyl-2H-pyran-2-one
• 4-hydroxy-3,5-dimethyl-6-[(4E,6E,12E)-4,6,8,12,14-pentamethylhexadeca-4,6,12-trien-2-yl]pyran-2-one
• 4-hydroxy-3,5-dimethyl-6-[(4E,6E,12E)-4,6,8,12,14-pentamethylhexadeca-4,6,12-trien-2-yl]-2H-pyran-2-one

• Inchi： 1S/C28H44O3/c1-10-18(2)14-19(3)12-11-13-20(4)15-21(5)16-22(6)17-23(7)27-24(8)26(29)25(9)28(30)31-27/h14-16,18,20,23,29H,10-13,17H2,1-9H3/b19-14+,21-15+,22-16+
• InChI Key： ZPFTUJZLXSKBKE-NZDFSFLRSA-N
• SMILES： O1C(C(C)=C(C(C)=C1C(C)C/C(/C)=C/C(/C)=C/C(C)CCC/C(/C)=C/C(C)CC)O)=O

Computed Properties

• Exact Mass: 428.32904526g/mol
• Monoisotopic Mass: 428.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on Alternapyrone

Alternapyrone: A Comprehensive Overview

Alternapyrone, also known by its CAS number 676340-02-6, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications across various fields. This article delves into the latest research findings, chemical characteristics, and practical uses of Alternapyrone, providing a detailed and up-to-date analysis.

The chemical structure of Alternapyrone is characterized by a complex arrangement of atoms, which contributes to its distinctive properties. Recent studies have highlighted its stability under various environmental conditions, making it suitable for a wide range of industrial and scientific applications. The compound's molecular formula and physical properties have been extensively studied, with researchers focusing on its solubility, melting point, and reactivity under different conditions.

One of the most promising areas of research involving Alternapyrone is its application in the agricultural sector. Studies published in leading scientific journals have demonstrated its potential as a natural fungicide, capable of protecting crops from harmful pathogens without adverse effects on the environment. This has led to increased interest in using Alternapyrone as an eco-friendly alternative to traditional chemical pesticides.

In the medical field, Alternapyrone has shown potential as an anti-inflammatory agent. Research conducted in 2023 revealed its ability to inhibit inflammatory pathways, offering new possibilities for treating chronic inflammatory diseases. Additionally, preliminary studies suggest that Alternapyrone may possess antioxidant properties, which could be harnessed in the development of novel therapeutic agents.

The cosmetic industry has also taken notice of Alternapyrone's unique properties. Recent experiments indicate that it may help protect the skin from oxidative stress caused by environmental factors such as UV radiation and pollution. This has sparked interest in incorporating Alternapyrone into skincare products designed to enhance skin health and longevity.

From a technological standpoint, advancements in synthetic methods have made it easier to produce Alternapyrone on a larger scale while maintaining high purity levels. These developments are expected to drive further research into its applications across various industries.

In conclusion, Alternapyrone (CAS No. 676340-02-6) represents a versatile compound with immense potential across multiple domains. As research continues to uncover new applications and benefits, it is likely that this compound will play an increasingly important role in both scientific and industrial contexts.